N-(2-chloro-6-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-amine

• Molecular Formula: C10H10ClFN4
• Molecular Weight: 240.66 g/mol
• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-5-methyl-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C10H10ClFN4/c1-6-14-10(16-15-6)13-5-7-8(11)3-2-4-9(7)12/h2-4H,5H2,1H3,(H2,13,14,15,16)
• InChI Key: HPDKIOIHDIMUJB-UHFFFAOYSA-N
• SMILES: CC1=NC(=NN1)NCC2=C(C=CC=C2Cl)F

Description

N-(2-chloro-6-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-amine, commonly known as CFMTA, is a triazole compound that has been widely studied for its potential applications in scientific research. CFMTA is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

CFMTA exerts its effects through a variety of mechanisms, including inhibition of protein synthesis, induction of apoptosis, and inhibition of cell proliferation. CFMTA has been shown to target various proteins and enzymes involved in these processes, including ribosomal RNA, caspase-3, and cyclin-dependent kinases.
Biochemical and Physiological Effects:
CFMTA has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of protein synthesis. CFMTA has also been shown to have neuroprotective effects, protecting against oxidative stress and inflammation. Additionally, CFMTA has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

CFMTA has several advantages for use in lab experiments, including its small size, which allows it to easily penetrate cell membranes, and its ability to target specific proteins and enzymes involved in various biological processes. However, CFMTA also has several limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on CFMTA, including further investigation of its potential applications in cancer therapy, neurodegenerative disease treatment, and infectious disease treatment. Additionally, further studies could focus on the mechanism of action of CFMTA and its effects on specific proteins and enzymes involved in various biological processes. Finally, research could focus on developing new synthesis methods for CFMTA that improve its solubility and reduce potential toxicity.

Synthesis Methods

CFMTA can be synthesized using a variety of methods, including the reaction of 2-chloro-6-fluorobenzylamine with 5-methyl-1H-1,2,4-triazole-3-carboxylic acid. Other methods include the reaction of 2-chloro-6-fluorobenzylamine with 5-methyl-1H-1,2,4-triazole-3-thiol, followed by oxidation with hydrogen peroxide.

Scientific Research Applications

CFMTA has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and infectious disease research. CFMTA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, CFMTA has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases. CFMTA has also been studied for its potential use in the treatment of infectious diseases, such as tuberculosis.